Cas no 73480-85-0 (Isoquinoline, 1,3,6-trimethyl-)
73480-85-0 structure
Product Name:Isoquinoline, 1,3,6-trimethyl-
CAS No:73480-85-0
MF:C12H13N
MW:171.238322973251
CID:542399
PubChem ID:12542962
Update Time:2025-04-19
Isoquinoline, 1,3,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 1,3,6-trimethyl-
- 1,3,6-trimethylisoquinoline
- DTXSID20501923
- 73480-85-0
- SCHEMBL12258269
-
- Inchi: 1S/C12H13N/c1-8-4-5-12-10(3)13-9(2)7-11(12)6-8/h4-7H,1-3H3
- InChI Key: ZRSRILFUBSWCSK-UHFFFAOYSA-N
- SMILES: N1C(C)=CC2C=C(C)C=CC=2C=1C
Computed Properties
- Exact Mass: 171.104799419g/mol
- Monoisotopic Mass: 171.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12.9Ų
Isoquinoline, 1,3,6-trimethyl- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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